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Introduction

Triethylene glycol (TEG) is a viscous, colorless, and odorless organic compound with the

chemical formula HOCH₂CH₂OCH₂CH₂OCH₂CH₂OH. As a member of the polyethylene glycol

family, it possesses a unique combination of properties, including high hygroscopicity, a high

boiling point, low volatility, and excellent solvency for a wide range of substances.[1][2][3]

These characteristics make it a versatile and valuable excipient in the pharmaceutical industry,

where it is utilized as a solvent, humectant, plasticizer, and disinfectant.[3][4][5] This in-depth

technical guide provides a comprehensive overview of the chemical and physical properties of

triethylene glycol, detailed experimental protocols for their determination, and a workflow for a

key pharmaceutical application.

Chemical and Physical Properties of Triethylene
Glycol
The fundamental chemical and physical properties of triethylene glycol are summarized in the

tables below. These values represent a compilation of data from various sources and may

exhibit slight variations depending on the specific grade and purity of the substance.

Table 1: General and Physical Properties of Triethylene
Glycol
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Property Value References

Chemical Formula C₆H₁₄O₄ [1][2]

Molecular Weight 150.17 g/mol [1][2]

CAS Number 112-27-6 [1]

Appearance Colorless, viscous liquid [1][2]

Odor Odorless to slightly sweet [2][4]

Melting Point -7 °C (19.4 °F) [1][2]

Boiling Point 285 °C (545 °F) at 760 mmHg [1]

Density 1.1255 g/mL at 20 °C [1]

Refractive Index (n²⁰/D) 1.455 [4]

Table 2: Thermochemical and Safety Properties of
Triethylene Glycol

Property Value References

Flash Point (Closed Cup) 177 °C (350.6 °F) [6]

Autoignition Temperature 371 °C (699.8 °F) [6]

Lower Explosive Limit 0.9% [7]

Upper Explosive Limit 9.2% [7]

Vapor Pressure <0.01 mmHg at 20 °C [8]

Vapor Density (Air = 1) 5.17 [6]

Viscosity (Dynamic) 48.2 mPa·s at 20°C [9]

Table 3: Solubility of Triethylene Glycol
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Solvent Solubility References

Water Miscible [1]

Ethanol Soluble [1]

Acetone Soluble [1]

Acetic Acid Soluble [1]

Glycerine Soluble [1]

Pyridine Soluble [1]

Aldehydes Soluble [1]

Diethyl Ether Slightly Soluble [1]

Oils and Fats Insoluble [1]

Most Hydrocarbons Insoluble [1]

Experimental Protocols
The following sections detail the standard methodologies for determining key physical and

chemical properties of triethylene glycol, primarily referencing ASTM International standards.

Determination of Purity by Gas Chromatography (ASTM
E202)
This method is used to determine the purity of triethylene glycol and to quantify impurities

such as diethylene glycol and tetraethylene glycol.[10][11]

Methodology:

Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column (e.g., PEG-20M) is used.[7]

Sample Preparation: The triethylene glycol sample is typically analyzed directly without

dilution. A known standard mixture of glycols is prepared for calibration.[3]
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Chromatographic Conditions:

Carrier Gas: Helium or Nitrogen.[3]

Injection Volume: Typically 1 µL.[3]

Temperature Program: An initial oven temperature is held for a set time, then ramped up to

a final temperature to ensure separation of all glycol components. For example, hold at

135°C for 8 minutes, then increase at 3°C/min to 180°C and hold for 9 minutes.[7]

Analysis: The sample is injected into the gas chromatograph. The retention times of the

peaks are compared to those of the standard mixture to identify the components. The area of

each peak is integrated, and the percentage of each component is calculated based on the

total area of all peaks.[12]

Determination of Kinematic Viscosity (ASTM D445)
This method measures the kinematic viscosity of transparent liquids like triethylene glycol.[1]

[5]

Methodology:

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant-

temperature water bath are required.[13]

Procedure:

1. The viscometer is charged with the triethylene glycol sample.

2. The viscometer is placed in the constant-temperature bath until the sample reaches the

desired temperature.[1]

3. The time it takes for the liquid to flow between two marked points on the viscometer under

gravity is measured accurately.[13]

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.[14]
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Determination of Density and Specific Gravity (ASTM
E202)
This method covers the determination of the specific gravity of glycols.[15]

Methodology:

Apparatus: A pycnometer or a hydrometer can be used.[3][16]

Procedure (using a pycnometer):

1. The clean, dry pycnometer is weighed.

2. The pycnometer is filled with the triethylene glycol sample and weighed again at a

controlled temperature (e.g., 20°C).

3. The pycnometer is then emptied, cleaned, and filled with distilled water and weighed at the

same temperature.

Calculation: The specific gravity is calculated as the ratio of the weight of the triethylene
glycol to the weight of an equal volume of water.[3]

Determination of Flash Point (ASTM D93)
This method uses the Pensky-Martens closed-cup tester to determine the flash point of

combustible liquids like triethylene glycol.[17][18]

Methodology:

Apparatus: A Pensky-Martens closed-cup flash point tester.[7]

Procedure:

1. A sample of triethylene glycol is placed in the test cup.

2. The sample is heated at a slow, constant rate while being stirred.[2]

3. An ignition source is directed into the cup at regular temperature intervals.[2]
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4. The flash point is the lowest temperature at which the vapors above the liquid ignite.[7]

Determination of Water Content (ASTM E203)
The Karl Fischer titration method is used for the accurate determination of water content in

triethylene glycol.[19][20]

Methodology:

Apparatus: An automatic Karl Fischer titrator.[9]

Procedure:

1. A known weight of the triethylene glycol sample is injected into the titration vessel

containing a Karl Fischer reagent.[19]

2. The reagent reacts with the water present in the sample.

3. The endpoint of the titration is detected potentiometrically.[9]

Calculation: The instrument automatically calculates the water content based on the amount

of reagent consumed.[19]

Determination of Refractive Index
The refractive index is a measure of how light bends as it passes through the substance.[21]

Methodology:

Apparatus: An Abbe refractometer or a digital refractometer.[21]

Procedure:

1. A few drops of the triethylene glycol sample are placed on the prism of the refractometer.

[8]

2. Light is passed through the sample, and the refractive index is read from the instrument's

scale or digital display.[21]
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3. The temperature should be controlled and recorded as the refractive index is temperature-

dependent.[8]

Application in Pharmaceutical Formulation: A
Workflow
Triethylene glycol's excellent solvent properties make it a valuable component in liquid and

semi-solid pharmaceutical formulations, particularly for dissolving active pharmaceutical

ingredients (APIs) with poor water solubility.[22] The following diagram illustrates a typical

experimental workflow for determining the solubility of an API in a TEG-based solvent system.
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Preparation Phase

Experimental Phase

Analysis Phase

Prepare API
(weigh accurately)

Add excess API
to each vial

Prepare Solvent System
(e.g., TEG/Water mixture)

Add a known volume
of solvent to each vial

Label and prepare
vials/test tubes

Equilibrate samples
(e.g., shake at constant temperature)

Withdraw aliquots
at time intervals

Separate undissolved API
(e.g., centrifuge, filter)

Analyze supernatant for
API concentration (e.g., HPLC, UV-Vis)

Determine equilibrium solubility
(concentration plateaus)

Report solubility
(e.g., in mg/mL)

Click to download full resolution via product page

Caption: Workflow for Determining API Solubility in a TEG-Based Solvent System.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b049594?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Triethylene glycol is a highly versatile and functional excipient with a well-characterized profile

of chemical and physical properties. Its hygroscopicity, solvency, and low toxicity make it

suitable for a wide range of applications in the pharmaceutical industry, from oral and topical

formulations to its use as a disinfectant.[2][3] The standardized experimental protocols outlined

in this guide provide a framework for the accurate and reproducible assessment of its key

properties, ensuring its quality and performance in drug development and manufacturing. A

thorough understanding of these properties and their determination is essential for researchers

and scientists to effectively utilize triethylene glycol in the creation of safe and efficacious

pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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